5-[3-(4,5-dimethyl-1H-pyrazol-3-yl)propanoyl]-2-phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 3-(4,5-dimethyl-1H-pyrazol-3-yl)-1-(2-phenyl-3,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-yl)propan-1-one
• InChI: InChI=1S/C20H23N5O/c1-13-14(2)23-24-16(13)8-9-19(26)25-11-10-17-18(12-25)22-20(21-17)15-6-4-3-5-7-15/h3-7H,8-12H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key: WXIMFQSJVJFJFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1CCC(=O)N2CCC3=C(C2)NC(=N3)C4=CC=CC=C4)C
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions, starting from basic heterocyclic compounds to form more complex structures. For example, the synthesis of new pyrazolo[1,5-a]pyrimidine and pyridine derivatives from sodium 3-oxo-3-(1-phenyl-1H-pyrazol-4-yl)prop-1-en-1-olate through condensation with heterocyclic amines and other reactants has been documented (Abdelhamid & Gomha, 2013). These processes highlight the complexity and versatility of synthesizing such compounds.

Molecular Structure Analysis

Studies on similar compounds reveal detailed insights into their molecular structures and conformational dynamics. For instance, the structural and vibrational properties of imidazo[4,5-c]pyridine, a related structural unit, have been analyzed using XRD, IR, and Raman studies, supported by DFT quantum chemical calculations (Dymińska et al., 2013). These analyses provide crucial information on the molecular conformations and stability of such compounds.

Chemical Reactions and Properties

The chemical reactivity of these compounds involves various transformations and reactions with heterocyclic amidines, leading to the synthesis of novel azolo[1,5-a]pyrimidine derivatives among other structures (Elmaati, 2002). These reactions underscore the reactive versatility and potential utility of the compound in synthesizing a wide range of heterocyclic compounds.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, play a crucial role in understanding the applicability of these compounds. For closely related compounds, studies have shown that molecular conformations and hydrogen bonding can significantly influence the physical properties (Sagar et al., 2017).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with various reagents, and stability under different conditions, are key to determining the compound's applications. For instance, the tautomerism and spontaneous transformation products of related heterocycles in crystal and solution provide insight into their chemical stability and reactivity (Gubaidullin et al., 2014).